- Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof, World Intellectual Property Organization, , ,
Cas no 953039-61-7 (2-Amino-3-bromo-5-fluorobenzaldehyde)
953039-61-7 structure
Product Name:2-Amino-3-bromo-5-fluorobenzaldehyde
CAS No:953039-61-7
MF:C7H5BrFNO
MW:218.023104429245
MDL:MFCD24629836
CID:2197097
PubChem ID:59325487
Update Time:2025-09-25
2-Amino-3-bromo-5-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-bromo-5-fluorobenzaldehyde
- Benzaldehyde, 2-amino-3-bromo-5-fluoro-
- MWMYTVAARTWSIF-UHFFFAOYSA-N
- 2-Amino-3-bromo-5-fluorobenzaldehyde (ACI)
- 953039-61-7
- CS-0146009
- SCHEMBL1571069
- F15862
- AKOS030528713
- 2-AMINO-3-BROMO-5-FLUORO-BENZALDEHYDE
- DB-329858
-
- MDL： MFCD24629836
- Inchi： 1S/C7H5BrFNO/c8-6-2-5(9)1-4(3-11)7(6)10/h1-3H,10H2
- InChI Key： MWMYTVAARTWSIF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C=O)=C1N)F
Computed Properties
- Exact Mass: 216.95385g/mol
- Monoisotopic Mass: 216.95385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1
- XLogP3: 2
2-Amino-3-bromo-5-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143242-1g |
2-Amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 97% | 1g |
$400.00 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0995307-5g |
2-Amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 5g |
$2000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216649-100mg |
2-Amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 98% | 100mg |
￥617.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216649-250mg |
2-Amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 98% | 250mg |
￥991.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1216649-1g |
2-Amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 98% | 1g |
￥2473.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0052-100MG |
2-amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 100MG |
￥ 567.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0052-250MG |
2-amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 250MG |
￥ 910.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0052-500MG |
2-amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 500MG |
￥ 1,603.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0052-1G |
2-amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 1g |
￥ 2,263.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTKB0052-5G |
2-amino-3-bromo-5-fluorobenzaldehyde |
953039-61-7 | 95% | 5g |
￥ 7,207.00 | 2023-03-31 |
2-Amino-3-bromo-5-fluorobenzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 0 °C; 16 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; overnight, rt → 40 °C
Reference
- Preparation of tricyclic heteroaryl-substituted quinoline and azaquinoline compounds as PAR4 inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; overnight, rt → 40 °C
Reference
- Preparation of bicyclic heteroaryl substituted compounds as PAR4 inhibitors, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Chloroform ; 0 °C; 16 h, rt
Reference
- Condensed-ring pyrimidylamino derivatives, preparation method therefor, and intermediate, pharmaceutical composition and applications in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 12 h, rt
Reference
- 2-Arylaminoquinazolines as PDKI inhibitors and their preparation and use in the treatment of proliferative diseases, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Dichloromethane ; 12 h, rt
Reference
- Preparation of quinazolines for PDK1 inhibition, World Intellectual Property Organization, , ,
2-Amino-3-bromo-5-fluorobenzaldehyde Raw materials
2-Amino-3-bromo-5-fluorobenzaldehyde Preparation Products
2-Amino-3-bromo-5-fluorobenzaldehyde Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
953039-61-7 (2-Amino-3-bromo-5-fluorobenzaldehyde) Related Products
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